Cas no 15498-71-2 (2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate
• CAS No: 15498-71-2
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 5559315
• PubChem ID: 57525183
• Update Time: 2025-06-09

2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152700
• 15498-71-2
• 2-(dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate
• 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H21NO3S/c1-11-6-8-12(9-7-11)18(15,16)17-10-13(2,3)14(4)5/h6-9H,10H2,1-5H3
• InChI Key： LCUGSBBQGVKXDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)N(C)C

Computed Properties

• Exact Mass: 271.12421471g/mol
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate

Professional Introduction to 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate (CAS No. 15498-71-2)

2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate, with the CAS number 15498-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, often referred to by its systematic name, is a sulfonate derivative featuring a bulky amine group and an aromatic ring, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have positioned it as a candidate for various applications, particularly in drug development and advanced material synthesis.

The molecular structure of 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the 4-position and a sulfonate group at the 1-position. The presence of the sulfonate group enhances its solubility in polar solvents, while the dimethylamino side chain provides steric hindrance and potential hydrogen bonding capabilities. These features make it an attractive building block for designing molecules with specific interactions, such as those required for enzyme inhibition or receptor binding.

In recent years, there has been growing interest in the use of sulfonate derivatives like 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate in the development of novel pharmaceuticals. The sulfonate group is known for its ability to improve oral bioavailability and metabolic stability, making it a common moiety in drug candidates. For instance, researchers have explored its potential in creating protease inhibitors, where the sulfonate group can act as a transition state mimic, enhancing binding affinity.

One of the most compelling aspects of 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate is its utility as a ligand in coordination chemistry. The combination of the aromatic ring and the sulfonate group provides multiple coordination sites for metal ions, which can be leveraged in catalytic systems or as contrast agents in medical imaging. Recent studies have demonstrated its effectiveness in stabilizing metal complexes that exhibit luminescent properties, opening doors for applications in bioimaging and sensing technologies.

The synthesis of 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions, typically starting from commercially available precursors such as toluene derivatives. The process often includes sulfonylation followed by amine alkylation or vice versa, depending on the synthetic route chosen. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In addition to its pharmaceutical applications, 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate has found utility in materials science. Its ability to form stable complexes with polymers and other organic materials has led to its use in creating functional coatings and adhesives. These materials exhibit enhanced thermal stability and chemical resistance, making them suitable for demanding industrial applications.

The safety profile of 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate is another area of interest. While it is not classified as hazardous under standard conditions, proper handling procedures are essential to ensure safe usage. Studies have shown that it exhibits low toxicity when used in controlled environments, but prolonged exposure may require protective measures due to potential skin or eye irritation.

The future prospects for 2-(Dimethylamino)-2-methylpropyl 4-methylbenzene-1-sulfonate are vast and multifaceted. Ongoing research is exploring its role in developing next-generation therapeutics, including antiviral and anticancer agents. The compound's unique structural features make it an ideal candidate for designing molecules that can interact selectively with biological targets. Furthermore, its potential applications in nanotechnology and green chemistry are being actively investigated.

In conclusion, 2-(Dimethylanimo)-2-methyipropyl 4-methyibenzenesulphonate (CAS No. 15498-71-2)e as apivotal compound with widespread applications In &